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Compound of Interest

Compound Name: Digermane

Cat. No.: B087215

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the proper handling,
storage, and key experimental procedures for digermane (GezHs). This document is intended
to serve as an essential resource for researchers, scientists, and professionals in drug
development and other fields where this highly reactive and toxic compound is utilized.

Quantitative Data
Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of digermane.
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Property Value Reference(s)
Molecular Formula GezHs [1]
Molecular Weight 151.33 g/mol [1]
Appearance Colorless gas/liquid [1]
Melting Point -109 °C [1]
Boiling Point 29 °C [1]
Density 1.98 kg/m 3 (gas) [1]
Solubility in Water Insoluble [1]

Toxicity and Exposure Data

Digermane is a highly toxic substance. Due to a lack of specific toxicity data for digermane,
information for the closely related and structurally similar compound, germane (GeHa), is often
used as a reference. Extreme caution should be exercised, and it should be assumed that
digermane is at least as toxic as germane.
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Parameter Value Notes Reference(s)
Fatal if inhaled.
Harmful if swallowed
) ) ] GHS Hazard
or in contact with skin.
o ) Statements: H330,
Toxicity Causes skin and [2]

serious eye irritation.
May cause respiratory
irritation.

H302+H312, H315,
H319, H335.

LC50 (Inhalation, Rat)

1380 mg/m3 (for

Germane)

Behavioral effects and
degenerative changes
in the brain were

observed.

[3]

LC50 (Inhalation,

Mouse)

1380 mg/m3 (for

Germane)

Behavioral effects
such as excitement,
ataxia, and muscle
contraction were

noted.

[3]

LD50 (Oral, Mouse)

1250 mg/kg (for

Germane)

Behavioral effects
including excitement,
ataxia, and muscle
spasticity were

observed.

[3]

Occupational

Exposure Limits

No specific limits
established for
digermane. For
Germane: ACGIH

It is prudent to adhere
to the exposure limits

for germane when

[4]1(5]

TLV-TWA: 0.2 ppm; working with
NIOSH REL-TWA: 0.2  digermane.
ppm (0.6 mg/m3).
Experimental Protocols
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Laboratory-Scale Synthesis of Digermane via Reduction
of Germanium Dioxide

This protocol outlines a general procedure for the synthesis of digermane through the
reduction of germanium dioxide with sodium borohydride. This method also produces germane
and higher germanes, necessitating subsequent purification.[3][6]

Materials:

Germanium Dioxide (GeO2)

Sodium Borohydride (NaBHa4)

Sulfuric Acid (H2S0a4), e.g., 1.5-3.0 M

Sodium Hydroxide (NaOH)

Deionized Water

Inert gas (e.g., Argon or Nitrogen)

Equipment:

e Two-necked round-bottom flask

¢ Dropping funnel

o Magnetic stirrer

e Gas inlet adapter

e Condenser

e Cold trap (e.g., with liquid nitrogen)

o Bubbler

e Schlenk line or similar inert atmosphere setup
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Procedure:

o Preparation of Alkaline Germanate Solution: In the two-necked round-bottom flask, dissolve
germanium dioxide in an aqueous solution of sodium hydroxide to form sodium germanate.
The molar concentration of germanium dioxide should be carefully controlled (e.g., less than
0.26 M) with a GeOz2 to NaOH ratio of less than 1:2.[6]

» Addition of Reducing Agent: To this alkaline solution, add sodium borohydride. The mole ratio
of borohydride to germanium dioxide should be greater than 4:1 to ensure complete
reduction.[6]

o Reaction Setup: Assemble the reaction apparatus under an inert atmosphere. The dropping
funnel should be charged with sulfuric acid. The reaction flask is connected to a condenser,
which is then connected to a series of cold traps to collect the germane products. The outlet
of the last trap should be connected to a bubbler to monitor gas flow and prevent backflow of
air.

o Reaction: Cool the reaction flask in an ice bath. Slowly add the sulfuric acid from the
dropping funnel to the alkaline germanate and borohydride solution with vigorous stirring.
The addition of acid will generate a mixture of germane, digermane, and higher germanes
as gaseous products.[6]

o Collection of Products: The gaseous products are passed through the condenser and
collected in the cold trap(s) cooled with liquid nitrogen.

 Purification by Fractional Distillation: The collected mixture of germanes can be separated by
fractional distillation due to their different boiling points. This should be performed in a closed
system under an inert atmosphere. The temperature of the distillation should be carefully
controlled to first distill the more volatile germane (BP: -88 °C), followed by digermane (BP:
29 °C).[7][8]

Chemical Vapor Deposition (CVD) of Germanium Thin
Films using Digermane

This protocol provides a general methodology for the deposition of germanium thin films on a
substrate using digermane as a precursor in a CVD system.[9][10]
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Materials:

Digermane (GezHe)

Carrier gas (e.g., Hydrogen (Hz2) or Nitrogen (Nz))

Substrate (e.g., Silicon wafer)

Equipment:

Chemical Vapor Deposition (CVD) reactor with a heated substrate holder

Mass flow controllers for digermane and carrier gas

Vacuum pump

Pressure gauges

Temperature controller

Procedure:

Substrate Preparation: The substrate (e.g., a silicon wafer) should be thoroughly cleaned to
remove any surface contaminants. This may involve a sequence of solvent cleaning and a
final dip in dilute hydrofluoric acid to remove the native oxide layer.

System Setup: Place the cleaned substrate into the CVD reactor. Evacuate the reactor
chamber to a high vacuum (e.g., <10~° Torr).

Process Conditions: Heat the substrate to the desired deposition temperature (e.g., 500 °C).
Introduce the carrier gas at a controlled flow rate to establish the desired reactor pressure
(e.g., 250 Pa).[10]

Deposition: Introduce digermane into the reactor at a controlled flow rate. The digermane
will thermally decompose on the hot substrate surface, leading to the deposition of a
germanium thin film.
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» Termination and Cooling: After the desired film thickness is achieved, stop the flow of
digermane and cool down the substrate to room temperature under the flow of the carrier
gas.

o Characterization: The deposited film can then be characterized using various techniques
such as scanning electron microscopy (SEM) for morphology, X-ray diffraction (XRD) for
crystal structure, and X-ray photoelectron spectroscopy (XPS) for elemental composition.[10]

Mandatory Visualizations
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Caption: Workflow for the safe handling of digermane cylinders.
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Caption: Key steps in the laboratory synthesis and purification of digermane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b087215?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

